Cas no 863594-76-7 (2,4-dimethyl-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2,4-dimethyl-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 863594-76-7
• MF: C₂₀H₁₇N₃O₂S₂
• MW: 395.497881650925
• CID: 6229314
• PubChem ID: 40478584
• Update Time: 2025-11-01

2,4-dimethyl-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• F0695-0063
• 2,4-dimethyl-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• 863594-76-7
• 2,4-dimethyl-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• AKOS032478202
• 2,4-dimethyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• Inchi： 1S/C20H17N3O2S2/c1-13-8-9-18(14(2)11-13)27(24,25)23-16-6-3-5-15(12-16)19-22-17-7-4-10-21-20(17)26-19/h3-12,23H,1-2H3
• InChI Key： YVRJEIIONAYHRA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC1C=CC=C(C2=NC3=CC=CN=C3S2)C=1)(=O)=O

Computed Properties

• Exact Mass: 395.07621914g/mol
• Monoisotopic Mass: 395.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4-dimethyl-N-(3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

Introduction to 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863594-76-7)

2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide, with the CAS number 863594-76-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a thiazole ring and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The development and study of 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide have been driven by its promising pharmacological properties. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors, making it a valuable candidate for the treatment of various diseases. The compound's ability to modulate biological pathways has been explored in numerous preclinical studies, providing insights into its mechanisms of action and potential therapeutic benefits.

In the context of medicinal chemistry, the synthesis of 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide involves a series of well-defined chemical reactions. The synthesis typically begins with the preparation of the thiazole and pyridine moieties, followed by their coupling to form the final product. The synthetic route is designed to optimize yield and purity while minimizing the formation of by-products. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound and ensure its structural integrity.

The biological activity of 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has been extensively studied in vitro and in vivo. In vitro assays have demonstrated its potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has shown significant activity against kinases and other protein targets that play crucial roles in cancer progression and inflammatory responses. These findings have been corroborated by in vivo studies using animal models, which have further validated its therapeutic potential.

One of the key areas of research involving 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is its application in oncology. Preclinical studies have shown that it can effectively inhibit tumor growth and metastasis by targeting multiple signaling pathways involved in cancer development. Additionally, its ability to modulate immune responses has been explored in the context of immuno-oncology, where it has demonstrated synergistic effects when combined with other therapeutic agents.

Beyond oncology, 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has also shown promise in the treatment of inflammatory diseases. Its anti-inflammatory properties have been attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. This makes it a potential candidate for the management of conditions such as rheumatoid arthritis and other autoimmune disorders.

The safety profile of 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have indicated that it exhibits a favorable safety margin with minimal adverse effects at therapeutic doses. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These trials are expected to provide more comprehensive data on the compound's therapeutic potential and guide its future development.

In conclusion, 2,4-dimethyl-N-(3-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863594-76-7) represents a promising compound with a wide range of potential applications in medicine. Its unique structural features and potent biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for advancing treatments in various disease areas.